Cas no 1379873-42-3 (Methyl 2-amino-3-(3,5-dichloropyridin-4-yl)propanoate)

• Product Name: Methyl 2-amino-3-(3,5-dichloropyridin-4-yl)propanoate
• CAS No: 1379873-42-3
• MF: C₉H₁₀Cl₂N₂O₂
• MW: 249.093900203705
• CID: 6053139
• PubChem ID: 165939980
• Update Time: 2025-07-02

Methyl 2-amino-3-(3,5-dichloropyridin-4-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• EN300-4406819
• 1379873-42-3
• methyl 2-amino-3-(3,5-dichloropyridin-4-yl)propanoate
• Methyl 2-amino-3-(3,5-dichloropyridin-4-yl)propanoate

• Inchi： 1S/C9H10Cl2N2O2/c1-15-9(14)8(12)2-5-6(10)3-13-4-7(5)11/h3-4,8H,2,12H2,1H3
• InChI Key： NLFQHWFVQLOXCL-UHFFFAOYSA-N
• SMILES： ClC1C=NC=C(C=1CC(C(=O)OC)N)Cl

Computed Properties

• Exact Mass: 248.0119330g/mol
• Monoisotopic Mass: 248.0119330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 65.2Ų

Additional information on Methyl 2-amino-3-(3,5-dichloropyridin-4-yl)propanoate

Introduction to Methyl 2-amino-3-(3,5-dichloropyridin-4-yl)propanoate (CAS No. 1379873-42-3)

Methyl 2-amino-3-(3,5-dichloropyridin-4-yl)propanoate, a compound with the chemical identifier CAS No. 1379873-42-3, is a significant molecule in the field of pharmaceutical chemistry. This compound belongs to the class of pyridine derivatives, which have been extensively studied due to their diverse biological activities and potential applications in drug development.

The structure of Methyl 2-amino-3-(3,5-dichloropyridin-4-yl)propanoate features a pyridine ring substituted with chlorine atoms at the 3 and 5 positions, and an amino group at the 2 position. This specific arrangement of functional groups makes it a valuable scaffold for further chemical modifications and biological evaluations. The presence of both amino and carboxylate functional groups allows for various interactions with biological targets, making it a promising candidate for medicinal chemistry research.

In recent years, there has been a growing interest in pyridine-based compounds due to their role as key pharmacophores in numerous therapeutic agents. For instance, drugs targeting neurological disorders, such as antipsychotics and antidepressants, often incorporate pyridine moieties into their structures. The compound Methyl 2-amino-3-(3,5-dichloropyridin-4-yl)propanoate is being explored for its potential in this area, with studies focusing on its interaction with neurotransmitter receptors and other relevant proteins.

One of the most compelling aspects of Methyl 2-amino-3-(3,5-dichloropyridin-4-yl)propanoate is its versatility in synthetic chemistry. The chlorine substituents on the pyridine ring provide reactive sites for further functionalization, enabling the creation of a wide range of derivatives. These derivatives can then be screened for biological activity, leading to the discovery of novel therapeutic agents. The carboxylate group also offers opportunities for conjugation with other molecules, such as sugars or peptides, to enhance solubility or target specificity.

Recent research has highlighted the importance of understanding the structural features that contribute to the biological activity of pyridine derivatives. For example, studies have shown that the electron-withdrawing nature of chlorine atoms can influence the binding affinity of a compound to its target receptor. This knowledge is crucial for designing molecules with improved pharmacological properties. In the case of Methyl 2-amino-3-(3,5-dichloropyridin-4-yl)propanoate, computational modeling techniques have been employed to predict how different substituents might affect its interaction with biological targets.

The synthesis of Methyl 2-amino-3-(3,5-dichloropyridin-4-yl)propanoate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as cross-coupling reactions and palladium catalysis, have been utilized to construct the desired pyridine core. These techniques are essential for producing complex molecules with high precision, which is critical for subsequent biological testing.

In addition to its synthetic significance, Methyl 2-amino-3-(3,5-dichloropyridin-4-yl)propanoate has garnered attention for its potential in drug discovery pipelines. Researchers are particularly interested in its ability to modulate enzyme activity and signal transduction pathways associated with various diseases. Preclinical studies have begun to explore its effects on enzymes such as kinases and phosphodiesterases, which are known to be involved in cancer progression and inflammatory responses.

The development of new drugs is a lengthy and complex process that often requires extensive testing in vitro and in vivo. Methyl 2-amino-3-(3,5-dichloropyridin-4-yl)propanoate is currently undergoing rigorous evaluation to assess its safety profile and efficacy in animal models. These studies aim to provide evidence supporting its potential as a lead compound for further drug development. If successful, this compound could pave the way for new treatments targeting a range of diseases.

The impact of computational chemistry on drug discovery cannot be overstated. By leveraging powerful algorithms and high-performance computing resources, researchers can predict the behavior of molecules like Methyl 2-amino-3-(3,5-dichloropyridin-4-yl)propanoate before they are synthesized. This approach not only saves time but also reduces costs associated with traditional trial-and-error methods. Predictive models can identify promising candidates based on their structural features and predicted interactions with biological targets.

The future directions for research on Methyl 2-amino-3-(3,5-dichloropyridin-4-yl)propanoate are numerous and exciting. Further exploration into its derivatives could uncover additional biological activities that might not be apparent from initial studies. Additionally, investigating its mechanism of action will provide valuable insights into how it interacts with cellular components and modulates physiological processes.

In conclusion, Methyl 2-amino-3-(3,5-dichloropyridin-4-yl)propanoate (CAS No. 1379873-42-3) represents a significant advancement in pharmaceutical chemistry. Its unique structure and versatile reactivity make it an excellent candidate for drug development efforts aimed at treating various diseases. As research continues to uncover new applications for this compound and its derivatives, it is likely to play an increasingly important role in the discovery and development of novel therapeutic agents.